![molecular formula C14H12ClN3OS B5767412 2-chloro-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}benzamide](/img/structure/B5767412.png)
2-chloro-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}benzamide, also known as CPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. CPB is a thioamide derivative that has been synthesized using various methods and has been found to exhibit promising biological activities, making it a potential candidate for drug development.
Mechanism of Action
The mechanism of action of 2-chloro-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}benzamide is not fully understood, but it has been suggested that it acts by inhibiting the activity of protein kinase C, an enzyme that plays a key role in cellular signaling pathways. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis, which is programmed cell death.
Biochemical and Physiological Effects
This compound has been found to exhibit significant biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. This compound has also been found to exhibit antifungal and antibacterial activities, making it a potential candidate for the development of new antimicrobial agents.
Advantages and Limitations for Lab Experiments
2-chloro-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}benzamide has several advantages for laboratory experiments. It is relatively easy to synthesize and has been found to exhibit significant biological activities. However, this compound has some limitations, including its low solubility in water and its potential toxicity, which may limit its use in vivo.
Future Directions
For research include the development of new synthetic methods to increase the yield and purity of 2-chloro-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}benzamide, the investigation of its potential as a neuroprotective agent, and the development of new formulations to improve its solubility and reduce toxicity. Furthermore, this compound could be used as a lead compound for the development of new drugs with improved efficacy and reduced side effects.
Synthesis Methods
2-chloro-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}benzamide can be synthesized using various methods, including the reaction between 2-chlorobenzoyl chloride and 6-methyl-2-pyridinylamine followed by the introduction of a thioamide group. Another method involves the reaction between 2-chlorobenzoyl isothiocyanate and 6-methyl-2-pyridinylamine. These methods have been optimized to increase the yield and purity of this compound.
Scientific Research Applications
2-chloro-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}benzamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit antitumor, antifungal, and antibacterial activities. This compound has also been investigated for its potential as a neuroprotective agent and as an inhibitor of protein kinase C. Furthermore, this compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
2-chloro-N-[(6-methylpyridin-2-yl)carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClN3OS/c1-9-5-4-8-12(16-9)17-14(20)18-13(19)10-6-2-3-7-11(10)15/h2-8H,1H3,(H2,16,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGLHTIQGFZOWOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=S)NC(=O)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.